4-{[2-(4-chlorophenyl)morpholin-4-yl]methyl}-5-ethyl-2-furamide

• IUPAC Name: 4-[[2-(4-chlorophenyl)morpholin-4-yl]methyl]-5-ethylfuran-2-carboxamide
• InChI: InChI=1S/C18H21ClN2O3/c1-2-15-13(9-16(24-15)18(20)22)10-21-7-8-23-17(11-21)12-3-5-14(19)6-4-12/h3-6,9,17H,2,7-8,10-11H2,1H3,(H2,20,22)
• InChI Key: CMFGANMQUJKXHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(O1)C(=O)N)CN2CCOC(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H21ClN2O3
• Molecular Weight: 348.8 g/mol

Description

The compound “4-{[2-(4-chlorophenyl)morpholin-4-yl]methyl}-5-ethyl-2-furamide” is a complex organic molecule. It contains a furamide group, a morpholine ring, and a chlorophenyl group. Furamides are derivatives of furoic acid and are known for their wide range of biological activities. Morpholine is a common moiety in medicinal chemistry, known for its versatility and prevalence in a variety of therapeutic agents. The chlorophenyl group is a common feature in many pharmaceuticals and is known to contribute to the lipophilicity and pharmacological properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the morpholine ring, the chlorophenyl group, and the furamide moiety. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The morpholine ring is known to participate in a variety of chemical reactions, including electrophilic substitutions and ring-opening reactions. The chlorophenyl group could undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the morpholine ring could confer basicity to the molecule, while the chlorophenyl group could increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given the presence of the morpholine and chlorophenyl groups, it could potentially interact with a variety of biological receptors.

Future Directions

Future research could focus on elucidating the biological activity of this compound, optimizing its synthesis, and investigating its potential therapeutic applications.